Cas no 75008-95-6 (1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4-dinitrophenyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4-dinitrophenyl)-
• CAS No: 75008-95-6
• MF: C₁₀H₆N₆O₄
• MW: 274.192440509796
• CID: 576264
• PubChem ID: 321721
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4-dinitrophenyl)-
• 5-amino-1-(2,4-dinitrophenyl)pyrazole-4-carbonitrile
• 1-(2,4-dinitrophenyl)-5-aminopyrazole-4-carbonitrile
• 5-amino-1-(2,4-dinitrophenyl)-1H-4-pyrazolecarbonitrile
• 5-amino-1-(2,4-dinitrophenyl)-1H-pyrazole-4-carbonitrile
• 5-Amino-4-cyan-1-(2,4-dinitrophenyl)pyrazol
• AC1L84VT
• NSC274900
• MLS003115451
• 75008-95-6
• NSC-274900
• SMR001831027
• SCHEMBL11024465
• CHEMBL1902416
• DTXSID00313687

• Inchi： 1S/C10H6N6O4/c11-4-6-5-13-14(10(6)12)8-2-1-7(15(17)18)3-9(8)16(19)20/h1-3,5H,12H2
• InChI Key： RBZNQLLNAHUQIO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N1C(=C(C#N)C=N1)N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 274.04500
• Monoisotopic Mass: 274.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.75
• Boiling Point: 553.2°C at 760 mmHg
• Flash Point: 288.4°C
• Refractive Index: 1.78
• PSA: 159.27000
• LogP: 2.77018